Cas no 2640943-34-4 (2-[(Cyclobutylmethyl)sulfanyl]-3,4,5,6,7,8-hexahydroquinazolin-4-one)

• Product Name: 2-[(Cyclobutylmethyl)sulfanyl]-3,4,5,6,7,8-hexahydroquinazolin-4-one
• CAS No: 2640943-34-4
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 5328357
• PubChem ID: 168004098
• Update Time: 2025-05-23

2-[(Cyclobutylmethyl)sulfanyl]-3,4,5,6,7,8-hexahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(Cyclobutylmethyl)thio]-5,6,7,8-tetrahydro-4(3H)-quinazolinone
• 2-[(cyclobutylmethyl)sulfanyl]-3,4,5,6,7,8-hexahydroquinazolin-4-one
• 2640943-34-4
• 2-[(Cyclobutylmethyl)sulfanyl]-3,4,5,6,7,8-hexahydroquinazolin-4-one

• Inchi： 1S/C13H18N2OS/c16-12-10-6-1-2-7-11(10)14-13(15-12)17-8-9-4-3-5-9/h9-10H,1-8H2
• InChI Key： NBZUBJBFYVEDBW-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C(CCCC2)=N1)=O)CC1CCC1

Computed Properties

• Exact Mass: 250.11398438g/mol
• Monoisotopic Mass: 250.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 407.2±28.0 °C(Predicted)
• pka: -0.88±0.20(Predicted)

Additional information on 2-[(Cyclobutylmethyl)sulfanyl]-3,4,5,6,7,8-hexahydroquinazolin-4-one

2-[(Cyclobutylmethyl)sulfanyl]-3,4,5,6,7,8-hexahydroquinazolin-4-one: A Comprehensive Overview

The compound with CAS No 2640943-34-4, known as 2-[(Cyclobutylmethyl)sulfanyl]-3,4,5,6,7,8-hexahydroquinazolin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinazolinone class of heterocyclic compounds, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a quinazolinone core with a sulfanyl group attached to the cyclobutylmethyl moiety at position 2. This unique combination of functional groups and structural features makes it a promising candidate for various research and development activities.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Researchers have demonstrated that 2-[(Cyclobutylmethyl)sulfanyl]-3,4,5,6,7,8-hexahydroquinazolin-4-one exhibits significant antiproliferative effects against several cancer cell lines. These findings suggest that the compound could be a valuable lead in the development of novel anticancer agents. Furthermore, its ability to inhibit key enzymes involved in inflammation and oxidative stress has opened new avenues for its application in the treatment of chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the quinazolinone core is typically achieved through cyclization reactions involving amino alcohols and ketones or aldehydes. The introduction of the cyclobutylmethylsulfanyl group at position 2 requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in asymmetric catalysis have enabled researchers to optimize this step further, making the synthesis more efficient and scalable.

In terms of pharmacokinetics, this compound has shown favorable properties in preclinical studies. Its lipophilicity and metabolic stability are attributes that enhance its bioavailability when administered orally. These characteristics are critical for developing drugs that can be effectively absorbed and distributed within the body. Additionally, its low toxicity profile in animal models indicates that it may have a good safety margin for human use.

The application of computational chemistry tools has played a pivotal role in understanding the mechanism of action of this compound. Molecular docking studies have revealed that it interacts with key residues in target proteins involved in cell proliferation and apoptosis regulation. This insight has guided further modifications to enhance its potency and selectivity. For instance, researchers have explored substituent effects on the cyclobutylmethylsulfanyl group to identify derivatives with improved binding affinities.

Looking ahead, the potential applications of 2-[(Cyclobutylmethyl)sulfanyl]-3,4,5,6,7,8-hexahydroquinazolin-4-one extend beyond oncology. Its ability to modulate cellular signaling pathways makes it a candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Ongoing clinical trials are evaluating its efficacy in these indications while monitoring for any adverse effects.

In conclusion, CAS No 2640943-34-4, or 2-[(Cyclobutylmethyl)sulfanyl]-3,4,5,6,7,8-hexahydroquinazolin-4-one, represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure combined with promising biological activity positions it as a key player in advancing therapeutic interventions across multiple disease areas.